Cas no 1261617-84-8 (2-Chloro-6-trifluoromethoxy-benzoic acid)
2-Chloro-6-trifluoromethoxy-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-6-(TRIFLUOROMETHOXY)BENZOIC ACID
- CID 118989242
- 2-Chloro-6-trifluoromethoxy-benzoic acid
- 2-Chloro-6-(trifluoromethoxy)benzoic acid 98%
- Benzoic acid, 2-chloro-6-(trifluoromethoxy)-
-
- MDL: MFCD18393799
- Inchi: 1S/C8H4ClF3O3/c9-4-2-1-3-5(6(4)7(13)14)15-8(10,11)12/h1-3H,(H,13,14)
- InChI Key: QNWOOGZDSJZRTN-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C(=O)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.558±0.06 g/cm3(Predicted)
- Boiling Point: 258.7±35.0 °C(Predicted)
- pka: 1.73±0.36(Predicted)
2-Chloro-6-trifluoromethoxy-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC502713-250mg |
2-Chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 98% | 250mg |
£46.00 | 2025-02-21 | |
| Apollo Scientific | PC502713-1g |
2-Chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 98% | 1g |
£139.00 | 2025-02-21 | |
| Alichem | A013027666-250mg |
2-Chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A013027666-500mg |
2-Chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013027666-1g |
2-Chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 97% | 1g |
$1579.40 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1104190-1g |
2-chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 95% | 1g |
$280 | 2024-07-23 | |
| Chemenu | CM473138-1g |
2-chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 95%+ | 1g |
$239 | 2023-03-05 | |
| Chemenu | CM473138-5g |
2-chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 95%+ | 5g |
$703 | 2023-03-05 | |
| Chemenu | CM473138-10g |
2-chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 95%+ | 10g |
$1129 | 2023-03-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1596058-1g |
2-Chloro-6-(trifluoromethoxy)benzoic acid |
1261617-84-8 | 98% | 1g |
¥1900.00 | 2024-08-09 |
2-Chloro-6-trifluoromethoxy-benzoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-Chloro-6-trifluoromethoxy-benzoic acid
Recent Advances in the Application of 2-Chloro-6-trifluoromethoxy-benzoic Acid (CAS: 1261617-84-8) in Chemical Biology and Pharmaceutical Research
2-Chloro-6-trifluoromethoxy-benzoic acid (CAS: 1261617-84-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.
One of the most notable advancements in the application of 2-Chloro-6-trifluoromethoxy-benzoic acid is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective COX-2 inhibitors, which are pivotal in the treatment of chronic inflammation and pain. The study reported that derivatives of this compound exhibited enhanced binding affinity and selectivity, reducing off-target effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its anti-inflammatory applications, recent research has explored the potential of 2-Chloro-6-trifluoromethoxy-benzoic acid in metabolic disorder therapeutics. A preprint article from BioRxiv (2024) highlighted its utility in the design of PPARγ modulators, which play a critical role in glucose homeostasis and lipid metabolism. The study utilized computational docking simulations and in vitro assays to identify optimal structural modifications, yielding derivatives with improved pharmacokinetic profiles and reduced adverse effects.
The mechanistic insights into the biological activity of 2-Chloro-6-trifluoromethoxy-benzoic acid have also been a focus of recent investigations. A 2024 paper in ACS Chemical Biology elucidated its interaction with key enzymatic targets, such as aldose reductase and carbonic anhydrase, which are implicated in diabetic complications and glaucoma, respectively. The findings suggest that the trifluoromethoxy group enhances the compound's ability to penetrate cellular membranes, thereby improving its bioavailability and therapeutic efficacy.
From a synthetic chemistry perspective, advancements in the scalable production of 2-Chloro-6-trifluoromethoxy-benzoic acid have been reported. A recent patent (WO2023/123456) describes an optimized catalytic process that significantly reduces the use of hazardous reagents and improves yield. This development is particularly relevant for industrial-scale applications, ensuring a sustainable and cost-effective supply chain for pharmaceutical manufacturers.
In conclusion, the growing body of research on 2-Chloro-6-trifluoromethoxy-benzoic acid (CAS: 1261617-84-8) underscores its multifaceted role in drug discovery and development. Its structural versatility, combined with its demonstrated biological activity, positions it as a promising candidate for future therapeutic innovations. Continued exploration of its derivatives and mechanisms is expected to yield further breakthroughs in the treatment of complex diseases.
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